
Technical Guide: Physical Properties &
Applications of 2,7-Dicarboxyanthracene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Anthracene-2,7-dicarboxylic acid

Cat. No.: B8185448

Get Quote

Executive Summary & Chemical Identity
2,7-Dicarboxyanthracene (also known as anthracene-2,7-dicarboxylic acid or 2,7-ADCA) is a

high-symmetry, linear polycyclic aromatic hydrocarbon (PAH) derivative. Unlike its more

common 9,10-substituted counterparts, the 2,7-substitution pattern preserves the planar

conjugation of the anthracene core along its longitudinal axis. This geometric linearity is the

critical attribute that drives its utility as a rigid linker in Metal-Organic Frameworks (MOFs) and

as a semiconductor in organic field-effect transistors (OFETs).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8185448#bc-rfq
https://www.benchchem.com/product/b8185448/docs?utm_src=pdf-body#technical-guide-physical-properties-applications-of-2-7-dicarboxyanthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8185448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name Anthracene-2,7-dicarboxylic acid

CAS Number 267667-77-6

Molecular Formula C₁₆H₁₀O₄

Molecular Weight 266.25 g/mol

SMILES OC(=O)c1ccc2cc3cc(C(O)=O)ccc3cc2c1

Appearance Pale yellow to yellow crystalline solid

Solubility
Insoluble in water, CHCl₃, DCM; Soluble in

DMSO, DMF, dilute alkali (NaOH/KOH)

Electronic & Crystal Structure
The 2,7-substitution pattern imparts specific electronic properties distinct from the 9,10-isomer.

Symmetry:

symmetry (centrosymmetric).

Conjugation: The carboxyl groups at the 2 and 7 positions are aligned with the long axis of

the anthracene, facilitating extended

-conjugation.

Solid-State Packing: In the neat crystal phase, 2,7-ADCA typically forms linear hydrogen-

bonded chains (head-to-tail) via the carboxylic acid groups. These chains then stack via

-

interactions (face-to-face distance ~3.4 Å), which is favorable for charge transport in organic
electronics.

Structural Comparison: Linear vs. Puckered
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Unlike 9,10-dicarboxyanthracene, which suffers from steric hindrance causing the carboxyl

groups to twist out of plane (puckering), 2,7-ADCA remains planar. This planarity is crucial for

maintaining high fluorescence quantum yields in the solid state.
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Figure 1: Structural consequences of substitution patterns. The 2,7-isomer maintains planarity,

essential for electronic performance.

Photophysical Properties
The photophysics of 2,7-ADCA are defined by its rigid, planar excited state.

Absorption & Emission[2][3][4][5][6][7][8][9][10]
Absorption (

): Exhibits vibronic structure characteristic of anthracene, with maxima typically in the 360–
420 nm range (in DMF/DMSO). The longitudinal substitution causes a bathochromic shift
(red-shift) relative to unsubstituted anthracene.

Emission (

): Strong blue fluorescence with maxima between 420–460 nm.

Stokes Shift: Relatively small (~2000–3000 cm⁻¹), indicating minimal geometric

reorganization between the ground (

) and excited (

) states, consistent with its rigid structure.

Quantum Yield (
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): Generally high (>0.4 in solution). In the solid state, efficiency depends on packing; H-
aggregates may quench emission, while J-aggregates or MOF coordination can enhance it.

Solvatochromism
2,7-ADCA exhibits positive solvatochromism. In polar aprotic solvents (e.g., DMF), the emission

red-shifts due to stabilization of the more polar excited state.

Solvent (nm) (nm) Note

THF ~390 ~435
Vibronic structure

visible

DMF ~395 ~445 Broader bands

Solid State - 460–480
Red-shifted due to

-stacking

Synthesis & Purification Protocol
The synthesis of 2,7-ADCA is non-trivial because electrophilic substitution on anthracene

favors the 9,10-positions. The 2,7-isomer is the thermodynamic product, accessible via

reversible Friedel-Crafts acylation followed by oxidation.

Step-by-Step Protocol
Reaction: Anthracene

2,7-Diacetylanthracene

2,7-ADCA

Acylation (Friedel-Crafts):

Reagents: Anthracene, Acetyl Chloride (excess), AlCl₃ (anhydrous), Nitrobenzene

(solvent).[1]
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Conditions: The reaction must be run at room temperature or slightly elevated

temperatures for extended periods (24-48h) to allow the kinetically formed 9-

acetylanthracene to rearrange to the thermodynamically stable 2,7-diacetylanthracene.

Purification: Recrystallization from chlorobenzene or acetic acid is critical to remove the

2,6-isomer impurity.

Oxidation (Haloform Reaction):

Reagents: 2,7-Diacetylanthracene, Sodium Hypochlorite (bleach) or KMnO₄.

Procedure: Dissolve the diacetyl intermediate in dioxane/water. Add oxidant slowly. Reflux

for 4–6 hours.

Workup: Acidify with HCl to precipitate the crude diacid.

Final Purification: Dissolve in dilute NaOH, filter to remove insolubles, then re-precipitate

with HCl. Wash with water and methanol.
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Figure 2: Synthetic pathway prioritizing the thermodynamic 2,7-isomer.

Applications in Research
Metal-Organic Frameworks (MOFs)
2,7-ADCA is a "linear ditopic linker" used to construct robust, porous MOFs (e.g., analogs of

UiO-66 or PCN-13).

Role: It replaces terephthalic acid to expand pore size while maintaining topology.
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Benefit: The anthracene core introduces photoactivity, allowing the MOF to act as a sensor

(fluorescence quenching upon analyte binding) or a photocatalyst.

Organic Electronics[7]
OFETs: The planar structure allows for efficient edge-to-face

-stacking (herringbone packing), which is the primary pathway for charge hopping in organic
semiconductors.

OLEDs: Used as a blue emitter or a host material due to its wide bandgap and high thermal

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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